Cas no 399-76-8 (5-fluoro-1H-indole-2-carboxylic acid)

5-fluoro-1H-indole-2-carboxylic acid Properties

Names and Identifiers

• 5-Fluoroindole-2-carboxylic acid
• 2-CARBOXY-5-FLUOROINDOLE
• 5-fluoro-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 5-fluoro-
• MLS000080089
• WTXBRZCVLDTWLP-UHFFFAOYSA-N
• SMR000037735
• Spectrum_001495
• PubChem1683
• SpecPlus_000678
• Spectrum4_001182
• Spectrum3_001043
• Spectrum2_001469
• Spectrum5_001733
• Opera_ID_1340
• cid_1820
• Oprea1_012690
• Lopac0_000071
• KBioSS_001975
• 5-F-ICA
• BSPBio_002566
• SPECTRUM1502092
• NCGC00014995-14
• CHEMBL23507
• NCGC00014995-09
• 5-fluoro 2 indole carboxylic acid
• HMS2233A14
• SPBio_001397
• FT-0620422
• BRD-K55273157-001-13-6
• NCGC00014995-01
• NCGC00014995-02
• PB48496
• NCGC00014995-07
• KBioGR_001843
• KBio2_007111
• NCGC00014995-06
• BRD-K55273157-001-02-9
• CCG-39179
• FIC
• BB 0248945
• Z235348085
• NCGC00014995-08
• NCGC00014995-03
• SR-01000003027-2
• NCGC00014995-04
• KBio2_001975
• 399-76-8
• BDBM50009126
• NCGC00022203-05
• Lopac-265128
• EU-0100071
• KBio2_004543
• MFCD00005612
• KBio1_001718
• CS-W017282
• NCGC00260756-01
• AB00053198-15
• F-5200
• AM973
• MLS000069465
• DTXSID10192945
• 5-fluorindole-2-carboxylic acid
• KBio3_001786
• EN300-28441
• LP00071
• A22124
• AC-9839
• SDCCGSBI-0050059.P003
• DivK1c_006774
• SCHEMBL209759
• CHEBI:111276
• FS-1258
• 5fluoro-1H-indole-2-carboxylic acid
• 5-Fluoro-1H-indole-2-carboxylic acid #
• NCGC00014995-05
• AKOS000139135
• NCGC00022203-06
• NS00015569
• Tox21_500071
• NCGC00022203-04
• EINECS 206-919-5
• 5-fluoro-2-indole carboxylic acid
• 5-Fluoro-1h-indole-2-carboxylic acid; 2-Carboxy-5-fluoroindole
• NCGC00014995-10
• Q27190893
• NCGC00022203-07
• 5-Fluoroindole-2-carboxylicacid
• MLS001201811
• PD001392
• 5-Fluoroindole-2-carboxylic acid, 99%
• SY022888
• SR-01000003027
• LFV2Z936CQ
• F0716
• HMS3260O03
• STK296660
• DB-031611
• DTXCID50115436
• 5-Fluoro-1H-indole-2-carboxylic acid
• 2-Carboxy-5-fluoroindole
• +Expand

• MDL： MFCD00005612
• InChIKey： WTXBRZCVLDTWLP-UHFFFAOYSA-N
• Inchi： 1S/C9H6FNO2/c10-6-1-2-7-5(3-6)4-8(11-7)9(12)13/h1-4,11H,(H,12,13)
• SMILES： FC1C([H])=C([H])C2=C(C=1[H])C([H])=C(C(=O)O[H])N2[H]
• BRN： 153217

Computed Properties

• Exact Mass: 179.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.038257
• Heavy Atom Count: 13
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 53.1

Experimental Properties

• LogP: 2.00520
• PSA: 53.09000
• Water Partition Coefficient: Insoluble
• Boiling Point: 422.2 °C at 760 mmHg
• Melting Point: 249°C(dec.)(lit.)
• Flash Point: 209.1 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.3231 (estimate)

5-fluoro-1H-indole-2-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：0-6°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

5-fluoro-1H-indole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%